Cas no 35438-82-5 (1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-4-methyl-, (3aR,4S,7aS)-rel-)

• Product Name: 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-4-methyl-, (3aR,4S,7aS)-rel-
• CAS No: 35438-82-5
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 314553
• PubChem ID: 95332
• Update Time: 2025-04-19

1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-4-methyl-, (3aR,4S,7aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-4-methyl-, (3aR,4S,7aS)-rel-
• 4-methyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-4-methyl-, (3aa,4a,7aa)-
• trans-3-Methyl-4-cyclohexene-cis,cis-1,2-dicarboxylicanhydride
• cis,cis-3-Methyl-4-cyclohexene-1,2-dicarboxylic acid anhydride
• 4-Methyl-4-cyclohexene-1 pound not2-dicarboxylic Anhydride
• NSC-87811
• MFCD00014585
• XPEKVUUBSDFMDR-UHFFFAOYSA-N
• NS00002136
• 3-Methyl-delta-4-tetrahydrophthalic anhydride
• 1,3,6-Tetrahydro-3-methylphthalic anhydride
• EC 226-247-6
• LS-13615
• NSC2352
• NSC-2352
• SCHEMBL1473414
• 3-Methyl-.delta.4-tetrahydrophthalic anhydride
• EINECS 226-247-6
• 35438-82-5
• 1, 3a,4,7,7a-tetrahydro-4-methyl-
• 3a,4,7,7a-Tetrahydro-4-methyl-1,3-isobenzofurandione
• 4-Methyl-3a,4,7,7a-tetrahydroisobenzofuran-1,3-dione
• NSC87811
• 3-Methyl-1,2,3,6-tetrahydrophthalic anhydride
• 1,2,3,6-Tetrahydro-3-methylphthalic anhydride
• AKOS006230751
• 4-Methyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione #
• AC8424
• 4-Cyclohexene-1,2-dicarboxylic anhydride, 3-methyl-
• NSC 2352
• 3-Methyl-4-cyclohexene-1,2-dicarboxylicanhydride
• M1190
• 4-Cyclohexene-1, 3-methyl-
• DTXSID6058710
• 5333-84-6
• FT-0619042
• 3-Methyl-.delta.(4)-tetrahydrophthalic anhydride
• 3-Methyl-DELTA4-tetrahydrophthalic Anhydride
• 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-4-methyl-
• 3-Methyl-1,3,6-tetrahydrophthalic anhydride
• 3-Methyl-4-cyclohexene-1,2-dicarboxylic anhydride
• NSC154772
• SY038938
• 4-methyl-1,3,3a,4,7,7a-hexahydro-2-benzofuran-1,3-dione
• Methylcyclohexene-1,2-dicarboxylic Anhydride
• methyltetrahydrophthalic anhydride, AldrichCPR
• NSC-154772
• 3-Methyl-.delta.-4-tetrahydrophthalic anhydride

• Inchi： 1S/C9H10O3/c1-5-3-2-4-6-7(5)9(11)12-8(6)10/h2-3,5-7H,4H2,1H3
• InChI Key： XPEKVUUBSDFMDR-UHFFFAOYSA-N
• SMILES： O1C(C2CC=CC(C)C2C1=O)=O

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 1.1

Experimental Properties

• Density: 1.204
• Boiling Point: 303°Cat760mmHg
• Flash Point: 142.9°C
• PSA: 43.37